2,3,3,4,4,4-Hexafluorobutanoic acid
Overview
Description
2,3,3,4,4,4-Hexafluorobutanoic acid (HFBA) is a fluorinated organic compound that has gained significant attention in recent years due to its unique properties and potential applications in scientific research. This compound is widely used in various fields, including analytical chemistry, environmental science, and material science, due to its high thermal stability, low toxicity, and excellent solubility in a wide range of solvents.
Mechanism Of Action
The mechanism of action of 2,3,3,4,4,4-Hexafluorobutanoic acid is not well understood. However, it is believed that 2,3,3,4,4,4-Hexafluorobutanoic acid acts as a fluorinating agent, which can react with various organic compounds to form fluorinated derivatives. This reaction can lead to changes in the chemical and physical properties of the compound, which can be useful in various scientific applications.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of 2,3,3,4,4,4-Hexafluorobutanoic acid. However, studies have shown that 2,3,3,4,4,4-Hexafluorobutanoic acid is relatively non-toxic and has low acute toxicity. It is also believed that 2,3,3,4,4,4-Hexafluorobutanoic acid is rapidly metabolized and excreted from the body, which reduces the risk of accumulation in the body.
Advantages And Limitations For Lab Experiments
2,3,3,4,4,4-Hexafluorobutanoic acid has several advantages for lab experiments, including its high thermal stability, low toxicity, and excellent solubility in a wide range of solvents. However, there are also some limitations to the use of 2,3,3,4,4,4-Hexafluorobutanoic acid in lab experiments, including its high cost, limited availability, and potential for environmental contamination.
Future Directions
There are several future directions for the research and development of 2,3,3,4,4,4-Hexafluorobutanoic acid. One area of research is the synthesis of new fluorinated compounds using 2,3,3,4,4,4-Hexafluorobutanoic acid as a building block. Another area of research is the development of new analytical methods using 2,3,3,4,4,4-Hexafluorobutanoic acid as a derivatizing agent. Additionally, there is potential for the use of 2,3,3,4,4,4-Hexafluorobutanoic acid in the development of new materials and polymers with unique properties. Finally, there is potential for the use of 2,3,3,4,4,4-Hexafluorobutanoic acid in the study of atmospheric transport and deposition of organic pollutants.
Scientific Research Applications
2,3,3,4,4,4-Hexafluorobutanoic acid is widely used in scientific research due to its unique properties and potential applications. In analytical chemistry, 2,3,3,4,4,4-Hexafluorobutanoic acid is used as a derivatizing agent for the analysis of amino acids, peptides, and other organic compounds. In environmental science, 2,3,3,4,4,4-Hexafluorobutanoic acid is used as a tracer for the study of atmospheric transport and deposition of organic pollutants. In material science, 2,3,3,4,4,4-Hexafluorobutanoic acid is used as a building block for the synthesis of fluorinated polymers and materials.
properties
IUPAC Name |
2,3,3,4,4,4-hexafluorobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2F6O2/c5-1(2(11)12)3(6,7)4(8,9)10/h1H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOCXVTUVGZFVTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)(C(C(F)(F)F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10597158 |
Source
|
| Record name | 2,3,3,4,4,4-Hexafluorobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10597158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,3,4,4,4-Hexafluorobutanoic acid | |
CAS RN |
62765-25-7 |
Source
|
| Record name | 2,3,3,4,4,4-Hexafluorobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10597158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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